Cas no 1235696-24-8 ((2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide
• CAS No: 1235696-24-8
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5869477
• PubChem ID: 49687699
• Update Time: 2025-10-29

(2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide
• (2E)-3-(furan-2-yl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}prop-2-enamide
• (E)-3-(furan-2-yl)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]prop-2-enamide
• 3-(Furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide
• 1235696-24-8
• F5033-2289
• AKOS024491831
• (E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide

• Inchi： 1S/C17H20N4O2/c22-16(5-4-15-3-1-12-23-15)20-13-14-6-10-21(11-7-14)17-18-8-2-9-19-17/h1-5,8-9,12,14H,6-7,10-11,13H2,(H,20,22)/b5-4+
• InChI Key： IAQKPKQBCJTEJP-SNAWJCMRSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)NCC1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3Ų

Additional information on (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide

Introduction to (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 1235696-24-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The compound, formally known as (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide, represents a novel class of heterocyclic compounds that exhibit promising biological activities. This introduction aims to provide a comprehensive overview of the compound's structure, synthesis, and its emerging applications in pharmaceutical research and drug development.

The molecular structure of this compound is characterized by a conjugated system consisting of an amide group, a furan ring, and a piperidine moiety linked to a pyrimidine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Specifically, the amide group can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many bioactive molecules. The furan ring introduces an oxygen atom into the conjugated system, which can influence electronic properties and reactivity. Additionally, the piperidine and pyrimidine rings contribute to the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health. The compound (CAS 1235696-24-8) has been identified as a potential lead molecule in this context due to its ability to interact with specific enzymes and receptors. For instance, studies have shown that it can modulate the activity of enzymes involved in cell signaling pathways, which are often dysregulated in diseases such as cancer and inflammation.

The synthesis of (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide involves multiple steps, including condensation reactions, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production of analogs for further biological testing.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have demonstrated that it exhibits inhibitory effects on key targets implicated in various diseases. For example, researchers have observed that it can inhibit the activity of kinases, which are enzymes that play a critical role in cell proliferation and survival. By targeting these kinases, the compound may offer a novel approach to treating conditions characterized by uncontrolled cell growth.

Furthermore, the structural features of (CAS 1235696-24-8) make it an excellent scaffold for drug discovery efforts. Medicinal chemists have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and selectivity. These efforts have led to the identification of several promising candidates that are currently undergoing further optimization.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These computational studies have helped refine our understanding of how the molecule binds to its receptors and how this interaction translates into biological activity. Such knowledge is essential for designing more effective drugs with improved pharmacokinetic profiles.

Recent advancements in analytical techniques have also contributed to our understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing its structure and purity. Additionally, X-ray crystallography has been used to determine high-resolution structures of complexes formed between this compound and its target proteins. These structural insights are critical for rational drug design and optimization.

The potential applications of (CAS 1235696-24-8) extend beyond traditional therapeutic areas. Researchers are exploring its use in diagnostic imaging agents due to its ability to bind selectively to specific biomarkers. This property makes it a promising candidate for developing new contrast agents for medical imaging techniques such as positron emission tomography (PET) scans.

In conclusion, (2E)-3-(furan-2-yl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}prop-2-enamide represents a significant advancement in chemical biology with far-reaching implications for drug development. Its unique structural features, coupled with its promising biological activities, make it an exciting molecule for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.